molecular formula C15H15N B8586686 N-benzyl-1-phenylethanimine CAS No. 14428-98-9

N-benzyl-1-phenylethanimine

Cat. No.: B8586686
CAS No.: 14428-98-9
M. Wt: 209.29 g/mol
InChI Key: JATCPLSBWDXCNE-UHFFFAOYSA-N
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Description

N-benzyl-1-phenylethanimine is a useful research compound. Its molecular formula is C15H15N and its molecular weight is 209.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

14428-98-9

Molecular Formula

C15H15N

Molecular Weight

209.29 g/mol

IUPAC Name

N-benzyl-1-phenylethanimine

InChI

InChI=1S/C15H15N/c1-13(15-10-6-3-7-11-15)16-12-14-8-4-2-5-9-14/h2-11H,12H2,1H3

InChI Key

JATCPLSBWDXCNE-UHFFFAOYSA-N

Canonical SMILES

CC(=NCC1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl-(1-phenylethyl)amine, conversion>99%, ee 82% (GC, sample derivatised by treatment with acetic anhydride pyridine, Chirasil DEX CB, 25 m×0.25 mm, injector/detector 200° C., helium 20 psi, 170° C. for 40 minutes then ramp at 15° C./min to 200° C., retention times 29.71 minutes and 30.73 minutes).
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